Cas no 1171787-77-1 (2-(3,4-dimethoxyphenyl)-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole)

• Product Name: 2-(3,4-dimethoxyphenyl)-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole
• CAS No: 1171787-77-1
• MF: C₁₈H₁₅F₃N₂O₃S
• MW: 396.383513689041
• CID: 6315954
• PubChem ID: 44116640
• Update Time: 2025-05-24

2-(3,4-dimethoxyphenyl)-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole
• 2-(3,4-dimethoxyphenyl)-5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-oxadiazole
• 2-(3,4-dimethoxyphenyl)-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole
• CCG-307864
• F0594-2362
• 1171787-77-1
• 2-(3,4-dimethoxyphenyl)-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-oxadiazole
• AKOS008343967

• Inchi： 1S/C18H15F3N2O3S/c1-24-14-7-6-12(9-15(14)25-2)16-22-23-17(26-16)27-10-11-4-3-5-13(8-11)18(19,20)21/h3-9H,10H2,1-2H3
• InChI Key： RLXZJINVJGYIEL-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC(=C(C=2)OC)OC)O1)CC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 396.07554800g/mol
• Monoisotopic Mass: 396.07554800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 82.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(3,4-dimethoxyphenyl)-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole

Recent Advances in the Study of 2-(3,4-dimethoxyphenyl)-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole (CAS: 1171787-77-1)

The compound 2-(3,4-dimethoxyphenyl)-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole (CAS: 1171787-77-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the role of this oxadiazole derivative as a promising scaffold for drug development. The presence of the trifluoromethyl group and the dimethoxyphenyl moiety enhances its pharmacokinetic properties, including improved metabolic stability and membrane permeability. Researchers have successfully synthesized this compound using a multi-step protocol involving the cyclization of thiosemicarbazides, followed by sulfanylation with 3-(trifluoromethyl)benzyl bromide. The synthetic route has been optimized to achieve higher yields and purity, as reported in recent publications.

In terms of biological activity, 2-(3,4-dimethoxyphenyl)-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole has demonstrated potent inhibitory effects against several key enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest its potential utility in treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Additionally, preliminary in vitro studies have shown promising anticancer activity, particularly against breast and lung cancer cell lines, by inducing apoptosis and cell cycle arrest.

Mechanistic studies have revealed that the compound exerts its effects through the modulation of multiple signaling pathways, including the NF-κB and MAPK pathways. Molecular docking simulations have further elucidated its binding interactions with target proteins, providing a structural basis for its high affinity and selectivity. These insights are invaluable for the rational design of next-generation derivatives with enhanced efficacy and reduced off-target effects.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on formulating nanoparticle-based delivery systems to overcome these limitations, with encouraging results in animal models.

In conclusion, 2-(3,4-dimethoxyphenyl)-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole represents a versatile and promising candidate for drug development. Ongoing research is expected to uncover additional therapeutic applications and optimize its pharmacological profile. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for the treatment of complex diseases.